Cas no 2411294-13-6 (tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate
• CAS No: 2411294-13-6
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 5360545
• PubChem ID: 146098142
• Update Time: 2025-05-20

tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3952174788
• tert-butyl 2-[(but-2-ynamido)methyl]-5,5-dimethylmorpholine-4-carboxylate
• Tert-butyl 2-[(but-2-ynoylamino)methyl]-5,5-dimethylmorpholine-4-carboxylate
• tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate

• Inchi： 1S/C16H26N2O4/c1-7-8-13(19)17-9-12-10-18(16(5,6)11-21-12)14(20)22-15(2,3)4/h12H,9-11H2,1-6H3,(H,17,19)
• InChI Key： ZBGLLXAQRPLNCK-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)N(C(=O)OC(C)(C)C)CC1CNC(C#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 493
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate

tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate, identified by the CAS number NO2411294-13-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structural features and functional groups, which make it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate consists of a morpholine ring system, which is a six-membered heterocyclic compound containing an oxygen atom and an amine group. The morpholine ring is further substituted with a tert-butyl group at the 4-position and two methyl groups at the 5-position. Additionally, the molecule features a butynamide group attached to the morpholine ring via a methylene bridge. This combination of functional groups imparts the compound with unique chemical reactivity and physical properties.

Recent studies have highlighted the potential of tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate in the field of polymer chemistry. Researchers have explored its use as a precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties. The presence of the butynamide group allows for controlled polymerization reactions, enabling the creation of materials with enhanced durability and flexibility.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug discovery processes. Its morpholine ring system is known to exhibit bioactive properties, making it a valuable component in the development of new therapeutic agents. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can target specific biological pathways, offering potential treatments for various diseases.

The synthesis of tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the morpholine ring through nucleophilic substitution reactions and subsequent functionalization with the tert-butyl and butynamide groups. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency and scalability of this process.

From an environmental perspective, researchers have been investigating the biodegradability and ecological impact of this compound. Studies suggest that under certain conditions, it can undergo enzymatic degradation, reducing its persistence in natural environments. These findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, tert-butyl 2-(but-2-ynamido)methyl-5,5-dimethylmorpholine-4-carboxylate stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and functional groups make it a valuable asset in diverse fields, from materials science to pharmaceutical research. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing technological and medical frontiers is likely to expand further.